molecular formula C9H13NO B8655450 n-Prop-2-ynyl-cyclopentylcarboxamide

n-Prop-2-ynyl-cyclopentylcarboxamide

Cat. No. B8655450
M. Wt: 151.21 g/mol
InChI Key: IKVXFYGYOOJZHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Prop-2-ynyl-cyclopentylcarboxamide is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality n-Prop-2-ynyl-cyclopentylcarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about n-Prop-2-ynyl-cyclopentylcarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

n-Prop-2-ynyl-cyclopentylcarboxamide

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

N-prop-2-ynylcyclopentanecarboxamide

InChI

InChI=1S/C9H13NO/c1-2-7-10-9(11)8-5-3-4-6-8/h1,8H,3-7H2,(H,10,11)

InChI Key

IKVXFYGYOOJZHY-UHFFFAOYSA-N

Canonical SMILES

C#CCNC(=O)C1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve propargylamine (1.5 g, 28.07 mmol) in DCM (50 mL), add triethylamine (7.83 mL, 56.15 mmol) and cool the mixture to 0° C. Add cyclopentanecarbonyl chloride (2.5 g, 18.72 mmol) and warm to room temperature. Stir the reaction mixture for 18 h. Wash the mixture with water (3×50 mL) and hydrochloric acid (2N, 50 mL) and dry the organic phase over MgSO4. Remove the solvent in vacuo and triturate the solid with iso-hexane to give the title compound as a fine white powder (1.51 g, 53%).
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
7.83 mL
Type
reactant
Reaction Step Two
Quantity
2.5 g
Type
reactant
Reaction Step Three
Yield
53%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.